![molecular formula C21H14Cl2N2O2 B6083789 N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide](/img/structure/B6083789.png)
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide, also known as DPA, is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism of Action
The mechanism of action of N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide is not fully understood, but it is believed to involve the binding of this compound to specific proteins, resulting in changes in protein conformation and function. This binding may also lead to the induction of apoptosis in cancer cells.
Biochemical and Physiological Effects:
Studies have shown that this compound can induce changes in protein conformation, leading to alterations in protein function. Additionally, this compound has been shown to induce apoptosis in cancer cells, potentially through the activation of caspase enzymes. However, the effects of this compound on normal cells and tissues are not well understood.
Advantages and Limitations for Lab Experiments
One advantage of using N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide in lab experiments is its fluorescent properties, which allow for easy detection and quantification. However, this compound can be difficult to synthesize and purify, which may limit its use in certain experiments. Additionally, the potential effects of this compound on normal cells and tissues must be carefully considered when designing experiments.
Future Directions
There are several potential future directions for research on N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide. One area of interest is the development of biosensors using this compound as a fluorescent probe. Additionally, further investigation into the anti-cancer properties of this compound may lead to the development of new cancer therapies. Finally, the potential therapeutic applications of this compound for neurodegenerative diseases warrant further study.
Synthesis Methods
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide can be synthesized through a multi-step process involving the reaction of 2-amino-5-chlorobenzophenone with 2,3-dichlorobenzoic acid, followed by the reaction of the resulting intermediate with phenylacetyl chloride. The final product is obtained through purification and recrystallization.
Scientific Research Applications
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide has been extensively studied for its potential use as a fluorescent probe for detecting protein conformational changes. It has also been investigated for its anti-cancer properties, as it has been shown to induce apoptosis in cancer cells. Additionally, this compound has been studied for its use in the development of biosensors and as a potential therapeutic agent for neurodegenerative diseases.
properties
IUPAC Name |
N-[2-(2,3-dichlorophenyl)-1,3-benzoxazol-5-yl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H14Cl2N2O2/c22-16-8-4-7-15(20(16)23)21-25-17-12-14(9-10-18(17)27-21)24-19(26)11-13-5-2-1-3-6-13/h1-10,12H,11H2,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PSIJUUAXAFRKBX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)CC(=O)NC2=CC3=C(C=C2)OC(=N3)C4=C(C(=CC=C4)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H14Cl2N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
397.2 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.